![molecular formula C20H25N3O3 B2753773 3-[[1-(Oxane-4-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one CAS No. 2380085-68-5](/img/structure/B2753773.png)
3-[[1-(Oxane-4-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[[1-(Oxane-4-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one , also known as 4-oxo-1-piperidinecarboxylate , is a heterocyclic compound. Its chemical structure comprises a quinazolinone core with a piperidine ring and an oxane-4-carbonyl substituent. The compound exhibits intriguing pharmacological properties and has drawn attention in drug design and synthesis .
Synthesis Analysis
The synthesis of this compound involves several steps. One approach is the condensation of 1-(Oxane-4-carbonyl)piperidin-4-ylamine with 2-aminobenzoyl chloride or a related quinazolinone precursor. The reaction proceeds through cyclization, leading to the formation of the quinazolin-4-one ring. The choice of reagents and conditions significantly influences the yield and stereochemistry of the product .
Molecular Structure Analysis
The molecular structure of This compound consists of a fused quinazolinone-piperidine scaffold. The oxane-4-carbonyl group contributes to the overall conformation and reactivity. The compound’s stereochemistry and chirality play a crucial role in its biological activity .
Chemical Reactions Analysis
The compound can undergo various chemical transformations, including hydrogenation, cyclization, cycloaddition, annulation, and amination. Notably, the use of esters of 3-oxocarboxylic acid instead of aldehydes results in products containing multiple stereocenters. Additionally, the piperidinol intermediate can dehydrate under acidic conditions to form 1,4,5,6-tetrahydropyridine .
Properties
IUPAC Name |
3-[[1-(oxane-4-carbonyl)piperidin-4-yl]methyl]quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O3/c24-19(16-7-11-26-12-8-16)22-9-5-15(6-10-22)13-23-14-21-18-4-2-1-3-17(18)20(23)25/h1-4,14-16H,5-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNNAUFHBBOGTDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CN2C=NC3=CC=CC=C3C2=O)C(=O)C4CCOCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.